BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Isoedultin:
Physicochemical Properties and Biological
Activities

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoedultin

Cat. No.: B15591723

For Researchers, Scientists, and Drug Development Professionals

Introduction: Isoedultin, a natural product identified as a dihydrofurocoumarin ester, presents a
unique molecular architecture that suggests a potential for diverse biological activities. This
technical guide provides a comprehensive overview of the currently available data on the
physical and chemical properties of Isoedultin, alongside an exploration of the known
biological activities and signaling pathways associated with its core chemical class. This
document is intended to serve as a foundational resource for researchers in natural product
chemistry, pharmacology, and drug development.

Physicochemical Properties of Isoedultin

At present, detailed experimentally determined physicochemical data for Isoedultin remains
limited in publicly accessible literature. The following tables summarize the known and
predicted properties based on its chemical structure.

Table 1: General and Chemical Properties of Isoedultin[1]
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Property Value
2-[(8S,9R)-9-acetyloxy-2-0x0-8,9-
IUPAC Name dihydrofuro[2,3-h]Jchromen-8-yl]propan-2-yl

(2)-2-methylbut-2-enoate

Molecular Formula

C21H2207

Molecular Weight

386.4 g/mol

Canonical SMILES

CC=C(C)C(=0)OC(C)
(C)C1C(C2=C(01)C=CC3=C20C(=0)C=C3)0C
(=0)C

Isomeric SMILES

CIC=C(\C)/C(=0)OC(C)(C)[C@@H]1--INVALID-
LINK--OC(=0)C

InChl Key

UGPGHYBHAGRUHW-JZWAJAMXSA-N

Table 2: Predicted Physicochemical Properties of Isoedultin[1]

Property Value
XLogP3 3.1
Hydrogen Bond Donor Count 0
Hydrogen Bond Acceptor Count 7
Rotatable Bond Count 6

Exact Mass

386.13655304 g/mol

Monoisotopic Mass

386.13655304 g/mol

Topological Polar Surface Area

98.9 Az

Heavy Atom Count

28

Note: The data in Table 2 are computational predictions and await experimental verification.
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Currently, there is no publicly available experimental data on the melting point, boiling point, or
specific solubility of Isoedultin in common laboratory solvents such as water, ethanol, or
dimethyl sulfoxide (DMSO).

Spectroscopic Data

Detailed experimental spectroscopic data for Isoedultin, including *H NMR, 3C NMR, Infrared
(IR), and Mass Spectrometry (MS), are not readily available in the scientific literature. The
structural elucidation of this compound would rely on a combination of these techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
determining the connectivity of protons and carbons, respectively, and for confirming the
stereochemistry of the molecule.

« Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic
absorption bands for the ester carbonyl groups, the lactone carbonyl of the coumarin core,
C-O stretching, and C=C bonds of the aromatic and pyrone rings.

e Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental
composition. The fragmentation pattern observed in the MS/MS spectrum would provide
valuable information about the different structural motifs within the molecule, aiding in its
identification.

Isolation and Synthesis
Natural Occurrence and Isolation

Isoedultin has been identified as a natural product found in Cicuta virosa[1]. The isolation of
angular furocoumarins, the class to which Isoedultin belongs, from plant materials typically
involves extraction with organic solvents of increasing polarity, followed by various
chromatographic techniques for purification.

General Experimental Workflow for Isolation of Angular Coumarins:
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Plant Material (e.g., roots, leaves)

:

Solvent Extraction
(e.g., ethanol, methanol, chloroform)

(Filtration / Concentration)

Crude Extract

Column Chromatography
(Silica Gel or Sephadex)

:

Collection of Fractions

TLC Analysis

Combine fractions
containing target compound

Further Purification
(e.g., Preparative HPLC)

Gsolated Isoedultin)
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Potential Anti-inflammatory Pathway of Coumarins
Inflammatory Stimuli
(e.g., LPS)
(Receptor (e.g., TLR4D
Inhibition
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Pro-inflammatory Cytokines
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Potential Antioxidant Pathway of Coumarins
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Isoedultin:
Physicochemical Properties and Biological Activities]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15591723#physical-and-chemical-
properties-of-isoedultin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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